Cas no 890793-44-9 (N2-(4-ethylphenyl)-5-(4-methylbenzoyl)-3-(propane-1-sulfonyl)thiophene-2,4-diamine)

• Product Name: N2-(4-ethylphenyl)-5-(4-methylbenzoyl)-3-(propane-1-sulfonyl)thiophene-2,4-diamine
• CAS No: 890793-44-9
• MF: C₂₃H₂₆N₂O₃S₂
• MW: 442.594143390656
• CID: 5439949
• Update Time: 2025-10-16

N2-(4-ethylphenyl)-5-(4-methylbenzoyl)-3-(propane-1-sulfonyl)thiophene-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• [3-amino-5-(4-ethylanilino)-4-propylsulfonylthiophen-2-yl]-(4-methylphenyl)methanone
• N2-(4-ethylphenyl)-5-(4-methylbenzoyl)-3-(propane-1-sulfonyl)thiophene-2,4-diamine

• Inchi： 1S/C23H26N2O3S2/c1-4-14-30(27,28)22-19(24)21(20(26)17-10-6-15(3)7-11-17)29-23(22)25-18-12-8-16(5-2)9-13-18/h6-13,25H,4-5,14,24H2,1-3H3
• InChI Key： BPTVJOJKGUGHHB-UHFFFAOYSA-N
• SMILES： C(C1SC(NC2=CC=C(CC)C=C2)=C(S(CCC)(=O)=O)C=1N)(C1=CC=C(C)C=C1)=O

Additional information on N2-(4-ethylphenyl)-5-(4-methylbenzoyl)-3-(propane-1-sulfonyl)thiophene-2,4-diamine

N2-(4-Ethylphenyl)-5-(4-methylbenzoyl)-3-(propane-1-sulfonyl)thiophene-2,4-diamine: A Comprehensive Overview

The compound N2-(4-ethylphenyl)-5-(4-methylbenzoyl)-3-(propane-1-sulfonyl)thiophene-2,4-diamine (CAS No. 890793-44-9) is a highly specialized organic compound with a complex structure that combines multiple functional groups. This molecule belongs to the class of thiophene derivatives, which are known for their unique electronic properties and potential applications in various fields such as materials science, pharmaceuticals, and electronics. The compound's structure includes a thiophene ring system substituted with a diamine group, a sulfonyl group, and an aryl group, making it a versatile building block for advanced chemical synthesis.

Recent studies have highlighted the importance of thiophene-based compounds in the development of novel materials with tailored properties. For instance, the incorporation of sulfonyl groups in thiophene derivatives has been shown to enhance their thermal stability and electronic conductivity. This makes N2-(4-ethylphenyl)-5-(4-methylbenzoyl)-3-(propane-1-sulfonyl)thiophene-2,4-diamine a promising candidate for applications in high-performance polymers and organic electronics. Researchers have also explored the use of this compound in drug design, where its unique combination of functional groups could potentially interact with biological targets in innovative ways.

The synthesis of N2-(4-ethylphenyl)-5-(4-methylbenzoyl)-3-(propane-1-sulfonyl)thiophene-2,4-diamine involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the thiophene ring system, followed by the introduction of substituents at specific positions. The use of advanced catalytic systems and green chemistry principles has been reported in recent research to optimize this synthesis pathway, reducing environmental impact while maintaining product quality.

In terms of physical properties, this compound exhibits a high degree of solubility in common organic solvents due to its aromatic nature and the presence of electron-withdrawing groups. Its melting point and boiling point are consistent with those of similar thiophene derivatives, making it suitable for various chemical transformations under thermal conditions. The compound's UV-vis spectrum reveals strong absorption bands in the visible region, which could be exploited in applications requiring light absorption or emission properties.

One of the most exciting developments involving N2-(4-ethylphenyl)-5-(4-methylbenzoyl)-3-(propane-1-sulfonyl)thiophene-2,4-diamine is its potential role in the creation of advanced materials for energy storage systems. Researchers have demonstrated that incorporating this compound into polymer electrolytes can significantly improve their ionic conductivity and mechanical stability. Such advancements could pave the way for next-generation batteries and supercapacitors with enhanced performance metrics.

Furthermore, the compound's ability to form stable complexes with metal ions has led to its investigation as a ligand in coordination chemistry. Recent studies have shown that when N2-(4-ethylphenyl)-5-(4-methylbenzoyl)-3-(propane-1-sulfonyl)thiophene-2,4-diamine coordinates with transition metals like copper or cobalt, it can catalyze key reactions in organic synthesis with high efficiency. This opens up new possibilities for its use in industrial catalysis and sustainable chemical processes.

In conclusion, N2-(4-ethylphenyl)-5-(4-methylbenzoyl)-3-(propane-1-sulfonyl)thiophene-2,4-diamine (CAS No. 890793-44-9) is a multifaceted compound with significant potential across diverse scientific domains. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative materials and technologies. As ongoing research continues to uncover new applications and optimize its synthesis pathways, this compound is poised to play an increasingly important role in both academic and industrial settings.